Cas no 52882-87-8 (biphenyl-4,4'-diylbis(piperidin-1-ylmethanone))

biphenyl-4,4'-diylbis(piperidin-1-ylmethanone) structure
52882-87-8 structure
Product Name:biphenyl-4,4'-diylbis(piperidin-1-ylmethanone)
CAS No:52882-87-8
MF:C24H28N2O2
MW:376.491326332092
CID:1584559
PubChem ID:142978
Update Time:2025-04-21

biphenyl-4,4'-diylbis(piperidin-1-ylmethanone) Chemical and Physical Properties

Names and Identifiers

    • 1-([4'-(1-Piperidinylcarbonyl)[1,1'-biphenyl]-4-yl]carbonyl)piperidine
    • Piperidine, 1,1'-((1,1'-biphenyl)-4,4'-diyldicarbonyl)bis-
    • Piperidine, 1,1'-([1,1'-biphenyl]-4,4'-diyldicarbonyl)bis-
    • [4-[4-(piperidine-1-carbonyl)phenyl]phenyl]-piperidin-1-ylmethanone
    • 1,1'-[(1,1'-Biphenyl)-4,4'-diyldicarbonyl]bispiperidine
    • biphenyl-4,4'-diylbis(piperidin-1-ylmethanone)
    • 52882-87-8
    • AASQURZRKTVUFY-UHFFFAOYSA-N
    • Piperidine,1,1'-([1,1'-biphenyl]-4-4'-diyldicarbonyl)bis-
    • 1,1'-[(1,1'-Biphenyl)-4,4'-diyldicarbonyl ]bispiperidine
    • Oprea1_160760
    • 1-([4'-(1-Piperidinylcarbonyl)[1,1'-biphenyl]-4-yl]carbonyl)piperidine #
    • DTXSID70200919
    • DB-259029
    • Inchi: 1S/C24H28N2O2/c27-23(25-15-3-1-4-16-25)21-11-7-19(8-12-21)20-9-13-22(14-10-20)24(28)26-17-5-2-6-18-26/h7-14H,1-6,15-18H2
    • InChI Key: AASQURZRKTVUFY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)C1C=CC(=CC=1)C(N1CCCCC1)=O)N1CCCCC1

Computed Properties

  • Exact Mass: 376.21524
  • Monoisotopic Mass: 376.215078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.158
  • Boiling Point: 591.8°C at 760 mmHg
  • Flash Point: 263.5°C
  • Refractive Index: 1.598
  • PSA: 40.62
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